Cas no 62276-34-0 (9-Phenanthrenecarboxylic acid, 2,3,6-trimethoxy-, methyl ester)

• Product name: 9-Phenanthrenecarboxylic acid, 2,3,6-trimethoxy-, methyl ester
• CAS No: 62276-34-0
• MF: C₁₉H₁₈O₅
• MW: 326.34322
• CID: 451196
• PubChem ID: 45258856

9-Phenanthrenecarboxylic acid, 2,3,6-trimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenecarboxylic acid, 2,3,6-trimethoxy-, methyl ester
• methyl 2,3,6-trimethoxyphenanthrene-9-carboxylate
• DTXSID10669829
• SCHEMBL12780374
• 62276-34-0
• CHEMBL3797683

• Inchi： InChI=1S/C19H18O5/c1-21-12-5-6-13-15(9-12)14-10-18(23-3)17(22-2)8-11(14)7-16(13)19(20)24-4/h5-10H,1-4H3
• InChI Key： OWFLKNUAXBFYCT-UHFFFAOYSA-N
• SMILES： COC1=CC2=C3C=C(C(=CC3=CC(=C2C=C1)C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 53.99